1-Methyl-5-[(2-methylpyrimidin-4-yl)amino]piperidin-2-one

• IUPAC Name: 1-methyl-5-[(2-methylpyrimidin-4-yl)amino]piperidin-2-one
• InChI: InChI=1S/C11H16N4O/c1-8-12-6-5-10(13-8)14-9-3-4-11(16)15(2)7-9/h5-6,9H,3-4,7H2,1-2H3,(H,12,13,14)
• InChI Key: OJOXSZQLXASHSR-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC=CC(=N1)NC2CCC(=O)N(C2)C
• Molecular Formula: C11H16N4O
• Molecular Weight: 220.27 g/mol

Description

1-Methyl-5-[(2-methylpyrimidin-4-yl)amino]piperidin-2-one, also known as MPP, is a synthetic compound that has gained significant attention in scientific research due to its potential application in various fields. MPP is a piperidine derivative that has a unique chemical structure, making it an attractive compound for various research purposes. In

Mechanism of Action

1-Methyl-5-[(2-methylpyrimidin-4-yl)amino]piperidin-2-one's mechanism of action is not fully understood, but it is believed to act on the central nervous system. 1-Methyl-5-[(2-methylpyrimidin-4-yl)amino]piperidin-2-one has been shown to inhibit the activity of monoamine oxidase (MAO), an enzyme that breaks down neurotransmitters such as dopamine, norepinephrine, and serotonin. By inhibiting MAO, 1-Methyl-5-[(2-methylpyrimidin-4-yl)amino]piperidin-2-one increases the levels of these neurotransmitters, leading to the enhancement of their activity in the brain.
Biochemical and Physiological Effects
1-Methyl-5-[(2-methylpyrimidin-4-yl)amino]piperidin-2-one has been shown to have various biochemical and physiological effects. It has been shown to increase the levels of dopamine, norepinephrine, and serotonin in the brain, leading to an increase in their activity. This effect has been linked to the compound's potential application in the treatment of depression, anxiety, and other mood disorders.

Advantages and Limitations for Lab Experiments

1-Methyl-5-[(2-methylpyrimidin-4-yl)amino]piperidin-2-one has several advantages for lab experiments. It is a stable compound that is easy to synthesize and purify. It has been extensively studied, and its mechanism of action is well understood. However, 1-Methyl-5-[(2-methylpyrimidin-4-yl)amino]piperidin-2-one also has some limitations. It is a synthetic compound that may not accurately represent the effects of natural compounds. Additionally, 1-Methyl-5-[(2-methylpyrimidin-4-yl)amino]piperidin-2-one's potential application in drug development may be limited by its potential side effects and toxicity.

Future Directions

There are several future directions for 1-Methyl-5-[(2-methylpyrimidin-4-yl)amino]piperidin-2-one research. One area of research is the development of new drugs based on 1-Methyl-5-[(2-methylpyrimidin-4-yl)amino]piperidin-2-one's chemical structure. Another area of research is the investigation of 1-Methyl-5-[(2-methylpyrimidin-4-yl)amino]piperidin-2-one's potential application in the treatment of neurodegenerative diseases, such as Alzheimer's and Parkinson's disease. Additionally, 1-Methyl-5-[(2-methylpyrimidin-4-yl)amino]piperidin-2-one's potential application in the treatment of mood disorders and addiction is an area that requires further investigation.
Conclusion
In conclusion, 1-Methyl-5-[(2-methylpyrimidin-4-yl)amino]piperidin-2-one is a synthetic compound that has gained significant attention in scientific research due to its potential application in various fields. Its unique chemical structure makes it an attractive compound for drug design and discovery. The compound's mechanism of action is well understood, and it has been extensively studied for its potential application in the treatment of various diseases. While 1-Methyl-5-[(2-methylpyrimidin-4-yl)amino]piperidin-2-one has several advantages for lab experiments, its potential side effects and toxicity may limit its application in drug development. However, 1-Methyl-5-[(2-methylpyrimidin-4-yl)amino]piperidin-2-one's potential application in various fields of research makes it an exciting compound for future investigation.

Synthesis Methods

The synthesis of 1-Methyl-5-[(2-methylpyrimidin-4-yl)amino]piperidin-2-one involves a multi-step process that starts with the reaction of 2-methyl-4,6-dioxypyrimidine with 2-amino-1-methylpiperidin-4-one. The reaction takes place in the presence of a base and a solvent, resulting in the formation of 1-Methyl-5-[(2-methylpyrimidin-4-yl)amino]piperidin-2-one. The purity of 1-Methyl-5-[(2-methylpyrimidin-4-yl)amino]piperidin-2-one can be further enhanced by recrystallization and purification techniques.

Scientific Research Applications

1-Methyl-5-[(2-methylpyrimidin-4-yl)amino]piperidin-2-one has been extensively studied for its potential application in various fields of research. One of the significant areas of research is the development of new drugs. 1-Methyl-5-[(2-methylpyrimidin-4-yl)amino]piperidin-2-one's unique chemical structure makes it a promising compound for drug design and discovery. It has been studied as a potential drug candidate for various diseases, including cancer, Alzheimer's disease, and Parkinson's disease.